Cas no 1806824-77-0 (Ethyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate)

• Product Name: Ethyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate
• CAS No: 1806824-77-0
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4854902
• Update Time: 2025-05-20

Ethyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate

• Inchi： 1S/C10H12F2N2O3/c1-3-17-10(15)6-5(8(11)12)4-14-9(13)7(6)16-2/h4,8H,3H2,1-2H3,(H2,13,14)
• InChI Key： YGWSMGYVHWKCCY-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=C1C(=O)OCC)OC)N)F

Computed Properties

• Exact Mass: 246.08159857 g/mol
• Monoisotopic Mass: 246.08159857 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 246.21
• XLogP3: 1.3
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate

Introduction to Ethyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate (CAS No. 1806824-77-0)

Ethyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate (CAS No. 1806824-77-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of Ethyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate includes a pyridine ring substituted with an amino group, a difluoromethyl group, and a methoxy group, along with an ester functionality. These functional groups contribute to the compound's chemical stability and reactivity, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery due to their ability to modulate biological activity and improve pharmacokinetic properties. The presence of the difluoromethyl group in Ethyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate is particularly noteworthy, as it can enhance the lipophilicity and metabolic stability of the molecule. This feature is crucial for optimizing drug candidates for oral bioavailability and reducing metabolic degradation.

In addition to its structural advantages, Ethyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate has been explored for its potential as a lead compound in the development of new medications. Research has shown that this compound exhibits significant biological activity against various targets, including enzymes and receptors involved in disease pathways. For instance, studies have demonstrated its inhibitory effects on specific kinases, which are key players in many signaling pathways associated with cancer and inflammatory diseases.

The amino group in Ethyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate provides a site for further functionalization, allowing chemists to modify the molecule to enhance its therapeutic properties. This flexibility is essential for optimizing lead compounds during the drug discovery process. By introducing different substituents at the amino position, researchers can fine-tune the compound's binding affinity and selectivity for target proteins.

The methoxy group on the pyridine ring also plays a crucial role in the compound's biological activity. Methoxy groups are known to increase lipophilicity and can influence the electronic properties of the molecule, thereby affecting its interaction with biological targets. This feature makes Ethyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate an excellent starting point for structure-activity relationship (SAR) studies.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from Ethyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate. Preliminary results have been promising, with several derivatives showing potent activity against targeted diseases while exhibiting favorable pharmacokinetic profiles. These findings underscore the potential of this compound as a valuable tool in drug development.

In conclusion, Ethyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-4-carboxylate (CAS No. 1806824-77-0) represents a promising candidate in the realm of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activity make it an attractive lead compound for further exploration and optimization. As research continues to advance, it is anticipated that this compound will contribute significantly to the development of new therapeutic agents for various diseases.